Cas no 2404-42-4 ((2s)-2-phenyl-1,4-butanediol)

(2s)-2-phenyl-1,4-butanediol structure
(2s)-2-phenyl-1,4-butanediol structure
Product Name:(2s)-2-phenyl-1,4-butanediol
CAS No:2404-42-4
MF:C10H14O2
MW:166.216963291168
CID:1416198
PubChem ID:12648496
Update Time:2025-04-20

(2s)-2-phenyl-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

    • (2s)-2-phenyl-1,4-butanediol
    • CTK4E7606
    • (S)-(-)-2-phenyl-butane-1,2-diol
    • (S)-2-methylsuccinic acid
    • (S)-(-)-2-methylsuccinic acid
    • (S)-(-)-2-phenyl-1,2-butanediol
    • (S)-(-)-Pyrotartaric Acid
    • (2S)-2-phenylbutane-1,2-diol
    • (S)-methylsuccinic acid
    • (R)-2-methylsuccinic acid
    • AC1OCTPQ
    • (S)-(-)-Methylsuccinic acid
    • (S)-(+)-2-methyl succinic acid
    • (S)-(-)-2-phenylbutane-1,2-diol
    • (S)-2-methylbutanedioic acid
    • 415618_ALDRICH
    • (S)-2-phenylbutane-1,2-diol
    • (2S)-2-methylsuccinic acid
    • 2-Phenyl-1,2-butandiol
    • CTK4E7606; (S)-(-)-2-phenyl-butane-1,2-diol; (S)-2-methylsuccinic acid; (S)-(-)-2-methylsuccinic acid; (S)-(-)-2-phenyl-1,2-butanediol; (S)-(-)-Pyrotartaric Acid; (2S)-2-phenylbutane-1,2-diol; (S)-methylsuccinic acid; (R)-2-methylsuccinic acid; AC1OCTPQ; (S)-(-)-Methylsuccinic acid; (S)-(+)-2-methyl succinic acid; (S)-(-)-2-phenylbutane-1,2-diol; (S)-2-methylbutanedioic acid; 415618_ALDRICH; (S)-(-)-methylsuccinic acid; (S)-2-phenylbuta
    • SCHEMBL1507699
    • BVDKYMGISZDCIY-UHFFFAOYSA-N
    • 2-Phenyl-1,4-butanediol
    • 2404-42-4
    • SB46973
    • (R)-2-Phenylbutane-1,4-diol
    • Inchi: 1S/C10H14O2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
    • InChI Key: BVDKYMGISZDCIY-UHFFFAOYSA-N
    • SMILES: OCC(C1C=CC=CC=1)CCO

Computed Properties

  • Exact Mass: 166.09942
  • Monoisotopic Mass: 166.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46

(2s)-2-phenyl-1,4-butanediol Related Literature

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